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Compound of Interest

Compound Name: F-Peg2-SO-cooh

Cat. No.: B12417678 Get Quote

An In-depth Technical Guide to the Safety and Handling of F-Peg2-SO-cooh

This guide provides comprehensive safety and handling information for F-Peg2-SO-cooh,

intended for researchers, scientists, and professionals in drug development. The following

sections detail the material's hazards, safe handling procedures, and emergency responses,

based on available safety data.

Disclaimer: This document is intended as a guide and should be supplemented by a thorough

review of the official Safety Data Sheet (SDS) and internal laboratory safety protocols before

handling this chemical.

Compound Identification and Properties
F-Peg2-SO-cooh is a chemical compound with the following identifiers:

Chemical Name: F-PEG2-SO2-COOH

CAS Number: Not specified in the provided documents.

Molecular Formula: C₈H₁₅FO₆S

Molecular Weight: 258.26 g/mol

Hazard Identification and Classification
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F-Peg2-SO-cooh is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are summarized in the

table below.

Table 1: GHS Hazard Classification for F-Peg2-SO-cooh

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects

Pictogram: (Note: The specific pictogram was not available in the search results, but based on

the classification, it would include a health hazard and an environmental hazard symbol.)

Signal Word: (Note: The signal word was not provided in the available data.)

Precautionary Measures and Safe Handling
Adherence to the following precautionary statements is mandatory to ensure safety when

handling F-Peg2-SO-cooh.

Table 2: Precautionary Statements for F-Peg2-SO-cooh
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Code Precautionary Statement

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P273 Avoid release to the environment.

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P330 Rinse mouth.

P391 Collect spillage.

P501
Dispose of contents/container to an approved

waste disposal plant.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is essential to minimize exposure.

Eye Protection: Wear chemical safety goggles that have been tested and approved under

government standards such as NIOSH (US) or EN 166 (EU).

Hand Protection: Handle with gloves. Nitrile rubber gloves with a minimum layer thickness of

0.11 mm are recommended. Gloves must be inspected before use and disposed of properly

after use. Wash and dry hands thoroughly after handling.

Skin and Body Protection: Choose body protection appropriate for the task, considering the

concentration and amount of the hazardous substance in the specific workplace.

Respiratory Protection: For nuisance levels of dust, use type N95 (US) or type P1 (EN 143)

dust masks. Respirators and their components should be tested and approved under

relevant government standards.

First Aid Measures
In case of exposure, follow these first aid procedures immediately.
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If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

Eye Contact: Remove any contact lenses and immediately flush eyes with large amounts of

water. Ensure adequate flushing by separating the eyelids with fingers. Promptly call a

physician.

Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes and seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Storage and Disposal
Storage: Keep the container tightly closed in a cool, well-ventilated place.

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations. Avoid release to the environment.

Experimental Workflow
While specific experimental protocols for F-Peg2-SO-cooh are not available, a general

workflow for handling such a chemical in a laboratory setting is outlined below. This diagram

illustrates the logical progression from receiving the compound to its final disposal.

Preparation & Safety Compound Handling Post-Experiment

Review SDS & Protocols Don Personal Protective Equipment (PPE) Weighing & Reconstitution
(in ventilated enclosure)

Experimental Use
(e.g., cell culture, conjugation) Decontamination of Workspace & Equipment Waste Segregation & Disposal Doff & Dispose of PPE

Click to download full resolution via product page

Caption: General Laboratory Workflow for Handling F-Peg2-SO-cooh.

Note: No specific signaling pathways involving F-Peg2-SO-cooh were identified in the

available literature. Research in this area would be required to elucidate its biological
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interactions and mechanisms of action.

To cite this document: BenchChem. [safety and handling guidelines for F-Peg2-SO-cooh].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417678#safety-and-handling-guidelines-for-f-peg2-
so-cooh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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